Cas no 438218-83-8 (2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid
• CAS No: 438218-83-8
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• MDL: MFCD03074419
• CID: 3111370
• PubChem ID: 4356655
• Update Time: 2025-06-08

2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid
• 2-(4-ethoxyphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid
• MFCD03074419
• Oprea1_815420
• AKOS003308557
• AK-968/41170207
• BBL016699
• H21010
• 2-(4-ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylicacid
• 438218-83-8
• CS-0317803
• AB01287339-01
• ALBB-000629
• SB72345
• STK430936
• NCGC00282757-01
• VS-05487

• MDL： MFCD03074419
• Inchi： 1S/C20H19NO3/c1-4-24-15-8-6-14(7-9-15)19-13(3)18(20(22)23)16-11-12(2)5-10-17(16)21-19/h5-11H,4H2,1-3H3,(H,22,23)
• InChI Key： YEQVVQBIWXRIIT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C(C)=C(C(=O)O)C2C=C(C)C=CC=2N=1

Computed Properties

• Exact Mass: 321.13649347Da
• Monoisotopic Mass: 321.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid (CAS No. 438218-83-8)

2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid (CAS No. 438218-83-8) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique quinoline-4-carboxylic acid backbone and 4-ethoxyphenyl substitution, is widely studied for its potential applications in drug development and organic synthesis. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of 2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid includes a quinoline core, a carboxylic acid functional group, and an ethoxy substituent. These features contribute to its solubility, reactivity, and potential interactions with biological systems. Recent studies have explored its role in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial research, aligning with the growing demand for innovative small-molecule drugs.

In the context of current scientific trends, CAS No. 438218-83-8 is often discussed alongside topics like structure-activity relationships (SAR) and medicinal chemistry optimization. Researchers frequently search for information on its synthesis, purity, and analytical methods, reflecting the broader interest in high-quality chemical intermediates for drug discovery. The compound’s 3,6-dimethyl substitution pattern also makes it a subject of interest in heterocyclic chemistry, where subtle modifications can lead to significant changes in pharmacological activity.

From an industrial perspective, 2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid is valued for its versatility. It serves as a key intermediate in the synthesis of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its ethoxy and carboxylic acid moieties provide handles for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

Environmental and regulatory considerations are also relevant when discussing CAS No. 438218-83-8. As the chemical industry moves toward greener practices, researchers are investigating sustainable synthesis routes for this compound, such as catalytic methods or solvent-free reactions. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining high yields and purity.

In summary, 2-(4-Ethoxyphenyl)-3,6-dimethylquinoline-4-carboxylic acid (CAS No. 438218-83-8) represents a compelling area of study in modern chemistry and pharmacology. Its structural features, combined with its potential applications in drug discovery, make it a valuable compound for researchers and industry professionals alike. As scientific inquiry continues to evolve, this molecule is likely to remain at the forefront of innovation in medicinal and synthetic chemistry.